Cas no 641626-75-7 (1H-Benz[e]inden-1-one,2,3-dihydro-2-methyl-, (2R)-)

• Product Name: 1H-Benz[e]inden-1-one,2,3-dihydro-2-methyl-, (2R)-
• CAS No: 641626-75-7
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• CID: 500305
• PubChem ID: 45098855
• Update Time: 2025-04-19

1H-Benz[e]inden-1-one,2,3-dihydro-2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benz[e]inden-1-one,2,3-dihydro-2-methyl-, (2R)-
• 1H-Benz[e]inden-1-one,2,3-dihydro-2-methyl-,(2R)-(9CI)
• 641626-75-7

• Inchi： 1S/C14H12O/c1-9-8-11-7-6-10-4-2-3-5-12(10)13(11)14(9)15/h2-7,9H,8H2,1H3/t9-/m1/s1
• InChI Key： WZQMTXDLOOIQDN-SECBINFHSA-N
• SMILES： O=C1C2C3C=CC=CC=3C=CC=2C[C@H]1C

Computed Properties

• Exact Mass: 196.089
• Monoisotopic Mass: 196.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 17.07000
• LogP: 3.21470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones